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Introduction
Substance P, a neuropeptide of the tachykinin family, is a key mediator in pain transmission

and neurogenic inflammation.[1] It is released from the terminals of primary sensory neurons in

both the central and peripheral nervous systems.[1][2] The measurement of Substance P

release from these neurons is a critical tool for researchers in pain, inflammation, and

neuroscience, as well as for professionals in drug development targeting these pathways.

These application notes provide detailed protocols for the culture of primary sensory neurons,

the induction of Substance P release, and its quantification using common immunoassay

techniques.

A primary mechanism for inducing Substance P release from sensory neurons involves the

activation of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective

cation channel.[3][4] Capsaicin, the pungent compound in chili peppers, is a potent agonist of

the TRPV1 receptor and is widely used experimentally to stimulate Substance P release.[3]
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Methods for Quantifying Substance P
The two most common methods for the quantification of Substance P in biological samples are

the Enzyme-Linked Immunosorbent Assay (ELISA) and the Radioimmunoassay (RIA). Both are

competitive immunoassays that offer high sensitivity and specificity.[5]

Feature
Enzyme-Linked
Immunosorbent Assay
(ELISA)

Radioimmunoassay (RIA)

Principle

Competitive binding using an

enzyme-labeled antigen or

antibody.[5]

Competitive binding using a

radioactively labeled antigen.

[5]

Label

Enzyme (e.g., Horseradish

Peroxidase, Alkaline

Phosphatase).[5]

Radioisotope (e.g., Iodine-

125).[5]

Detection
Colorimetric or fluorescent

signal.[6]

Scintillation counting of

radioactivity.[6]

Sensitivity

High, with some modern kits

detecting in the low picogram

per milliliter range.[6]

Historically considered more

sensitive, capable of detecting

picogram or femtogram levels.

[6]

Safety
Generally safer, with no

radioactive materials.[6]

Requires handling of

radioactive isotopes, with

associated safety protocols

and disposal procedures.[6]

Cost
Generally more cost-effective.

[6]

Can be more expensive due to

the cost of radioisotopes and

disposal.[6]

Throughput

Well-suited for high-throughput

screening of large numbers of

samples.[7]

Can be lower throughput

compared to ELISA.

Typical Assay Range
e.g., 39.0 - 2,500 pg/mL (R&D

Systems Kit).

Varies by kit, but can have a

broad dynamic range.
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Experimental Protocols
Protocol 1: Primary Culture of Dorsal Root Ganglion
(DRG) Neurons
This protocol describes the isolation and culture of primary sensory neurons from the dorsal

root ganglia of rodents, a widely used model for studying neurotransmitter release.[8]

Materials:

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Horse Serum

Penicillin/Streptomycin

Nerve Growth Factor (NGF)

Collagenase Type IA

Trypsin

Poly-D-lysine or Poly-L-lysine

Laminin

Culture dishes or plates

Procedure:

Prepare Culture Plates: Coat culture plates with poly-D-lysine or poly-L-lysine, followed by

laminin to promote neuronal attachment and growth.

Dissection: Euthanize neonatal or adult rodents according to approved animal care

protocols. Dissect the dorsal root ganglia from the spinal column under sterile conditions.
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Enzymatic Digestion: Transfer the ganglia to a tube containing DMEM with collagenase and

trypsin. Incubate to dissociate the tissue into a single-cell suspension.

Mechanical Dissociation: Gently triturate the ganglia using a fire-polished Pasteur pipette to

further dissociate the cells.

Plating: Centrifuge the cell suspension and resuspend the pellet in culture medium (DMEM

supplemented with FBS, horse serum, penicillin/streptomycin, and NGF). Plate the cells onto

the prepared culture dishes.

Incubation: Culture the neurons in a humidified incubator at 37°C with 5% CO2. The neurons

can typically be used for experiments after 24-48 hours.

Protocol 2: Capsaicin-Induced Substance P Release
Assay
This protocol details the stimulation of cultured DRG neurons with capsaicin to induce the

release of Substance P.

Materials:

Cultured DRG neurons (from Protocol 1)

Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

Capsaicin stock solution (in ethanol or DMSO)

Pipettes and sterile tips

Microcentrifuge tubes

Procedure:

Pre-incubation: Gently wash the cultured DRG neurons twice with pre-warmed HBSS to

remove the culture medium.

Stimulation: Add HBSS containing the desired concentration of capsaicin to the cells. For a

dose-response experiment, prepare a serial dilution of capsaicin. A vehicle control (buffer
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with the same concentration of ethanol or DMSO as the highest capsaicin concentration)

should be included.

Incubation: Incubate the cells with the capsaicin solution for a defined period (e.g., 10-30

minutes) at 37°C.

Sample Collection: Carefully collect the supernatant (the buffer containing the released

Substance P) from each well and transfer it to a microcentrifuge tube.

Sample Storage: Immediately place the collected samples on ice. For long-term storage,

freeze the samples at -80°C.

Quantification: Analyze the concentration of Substance P in the collected supernatants using

either ELISA (Protocol 3) or RIA (Protocol 4).

Quantitative Data: Capsaicin-Induced Substance P
Release
The release of Substance P in response to capsaicin is dose-dependent. The following table

summarizes quantitative data from various studies. It is important to note that experimental

conditions such as the model system (e.g., cultured dorsal root ganglion neurons, spinal cord

slices) and measurement techniques can influence the results.
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Capsaicin
Concentration

Fold Increase in
Substance P
Release (approx.)

Model System Reference

300 nM

~3-fold (not

statistically significant

in this study)

iPSC-derived human

peripheral sensory

neurons

[9]

10 µM ~2-fold
Cultured rat dorsal

root ganglion neurons
[10][11]

25 µM

(Inhibited by 29% with

biglycan pre-

incubation)

Cultured rabbit dorsal

root ganglion neurons
[12]

100 µM ~10.6-fold
Cultured rabbit dorsal

root ganglion neurons
[12]

500 µM ~13.7-fold
Cultured rabbit dorsal

root ganglion neurons
[12]

Protocol 3: Substance P Quantification by ELISA
This is a general protocol for a competitive ELISA, based on commercially available kits (e.g.,

R&D Systems, RayBiotech). Always refer to the specific kit manufacturer's instructions for

detailed procedures.

Materials:

Substance P ELISA kit (containing pre-coated microplate, standards, detection antibody,

streptavidin-HRP, substrate, and stop solution)

Collected cell culture supernatants (from Protocol 2)

Wash buffer

Microplate reader

Procedure:
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Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit

manual.

Standard Curve: Prepare a serial dilution of the Substance P standard to generate a

standard curve.

Assay Procedure:

Add a specific volume of standard or sample to each well of the pre-coated microplate.

Add the detection antibody to each well.

Incubate for the recommended time and temperature.

Wash the wells multiple times with wash buffer.

Add streptavidin-HRP to each well and incubate.

Wash the wells again.

Add the TMB substrate solution and incubate in the dark.

Add the stop solution to terminate the reaction.

Data Acquisition: Read the absorbance of each well at the appropriate wavelength (typically

450 nm) using a microplate reader.

Data Analysis: Generate a standard curve by plotting the absorbance values of the

standards against their known concentrations. Use the standard curve to determine the

concentration of Substance P in the unknown samples.

Protocol 4: Substance P Quantification by RIA
This is a general protocol for a competitive RIA.[13] Due to the use of radioactive materials, all

work must be performed in a licensed facility with appropriate safety precautions.

Materials:

Substance P RIA kit (containing antibody, radiolabeled Substance P tracer, and standards)
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Collected cell culture supernatants (from Protocol 2)

Assay buffer

Scintillation counter and scintillation fluid

Procedure:

Reagent Preparation: Prepare all reagents, standards, and samples according to the kit

instructions.

Standard Curve: Prepare a serial dilution of the Substance P standard.

Assay Procedure:

In assay tubes, add the assay buffer, standard or sample, Substance P antibody, and

radiolabeled Substance P tracer.

Incubate the tubes for the specified time and temperature to allow for competitive binding.

Precipitate the antibody-bound fraction.

Centrifuge the tubes and decant the supernatant.

Data Acquisition: Measure the radioactivity in the pellets using a gamma counter.

Data Analysis: Generate a standard curve by plotting the percentage of bound radioactivity

against the concentration of the standards. Calculate the Substance P concentration in the

samples from this curve.

Signaling Pathways and Experimental Workflow
Capsaicin-Induced Substance P Release Signaling
Pathway
The binding of capsaicin to the TRPV1 receptor on primary sensory neurons initiates a

signaling cascade that leads to the release of Substance P.
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Caption: Signaling cascade of capsaicin-induced Substance P release.

Experimental Workflow for Measuring Substance P
Release
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The following diagram outlines the key steps in a typical experiment to measure Substance P

release from primary sensory neurons.

Workflow for Measuring Substance P Release

Start

Culture Primary
Sensory Neurons

Stimulate with
Capsaicin

Collect
Supernatant

Quantify Substance P
(ELISA or RIA)

Data Analysis

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b15747524/docs?utm_src=pdf-body-img#measuring-substance-p-release-from-primary-sensory-neurons-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for Substance P release measurement.

Conclusion
The methodologies described provide a robust framework for investigating Substance P

release from primary sensory neurons. The choice between ELISA and RIA will depend on the

specific requirements of the experiment, including sensitivity needs, sample throughput, and

laboratory capabilities. Careful adherence to these protocols will enable researchers and drug

development professionals to obtain reliable and reproducible data on this critical

neuropeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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